4-methyl-N-[(2-phenyl-2H-benzotriazol-5-yl)carbamothioyl]benzamide

• IUPAC Name: 4-methyl-N-[(2-phenylbenzotriazol-5-yl)carbamothioyl]benzamide
• InChI: InChI=1S/C21H17N5OS/c1-14-7-9-15(10-8-14)20(27)23-21(28)22-16-11-12-18-19(13-16)25-26(24-18)17-5-3-2-4-6-17/h2-13H,1H3,(H2,22,23,27,28)
• InChI Key: UTNFQLTYVYWGTK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC(=S)NC2=CC3=NN(N=C3C=C2)C4=CC=CC=C4
• Molecular Formula: C21H17N5OS
• Molecular Weight: 387.5 g/mol

Description

This compound features a 4-methylbenzamide core linked to a carbamothioyl group substituted with a 2-phenyl-2H-benzotriazol-5-yl moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-methyl-N-[(2-phenyl-2H-benzotriazol-5-yl)carbamothioyl]benzamide typically involves multiple steps, starting from readily available precursors. One common synthetic route involves the following steps:

Diazotization: The process begins with the diazotization of 2-nitroaniline using sodium nitrite and hydrochloric acid at low temperatures (0-5°C) to form the diazonium salt.

Coupling Reaction: The diazonium salt is then coupled with 4-methylbenzenethiol in the presence of a base such as sodium hydroxide to form the corresponding thioether.

Cyclization: The thioether undergoes cyclization with phenylhydrazine to form the benzotriazole ring.

Amidation: Finally, the benzotriazole derivative is reacted with 4-methylbenzoyl chloride in the presence of a base to form 4-methyl-N-[(2-phenyl-2H-benzotriazol-5-yl)carbamothioyl]benzamide.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to enhance yield and purity. This includes the use of automated reactors, precise control of reaction conditions, and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

4-methyl-N-[(2-phenyl-2H-benzotriazol-5-yl)carbamothioyl]benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction can be achieved using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The benzotriazole ring can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid at room temperature.

Reduction: Sodium borohydride in methanol at 0°C.

Substitution: Nucleophilic substitution using sodium methoxide in methanol.

Major Products Formed

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted benzotriazole derivatives.

Scientific Research Applications

4-methyl-N-[(2-phenyl-2H-benzotriazol-5-yl)carbamothioyl]benzamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential as an enzyme inhibitor or receptor ligand.

Medicine: Investigated for its potential anticancer, antibacterial, and antiviral properties.

Industry: Utilized as a UV stabilizer in plastics and coatings.

Mechanism of Action

The mechanism of action of 4-methyl-N-[(2-phenyl-2H-benzotriazol-5-yl)carbamothioyl]benzamide involves its interaction with specific molecular targets. The benzotriazole moiety can bind to enzymes or receptors through hydrogen bonding and π-π stacking interactions. This binding can inhibit enzyme activity or modulate receptor function, leading to various biological effects.

Comparison with Similar Compounds

Structural Analogues and Key Differences

The following compounds share the benzamide-carbamothioyl backbone but differ in substituents, influencing their properties:

Compound Name	Substituents on Carbamothioyl Group	Benzamide Modification	Notable Features	Reference
4-methyl-N-[(2-phenyl-2H-benzotriazol-5-yl)carbamothioyl]benzamide (Target)	2-Phenyl-2H-benzotriazol-5-yl	4-Methyl	Benzotriazole enhances π-π interactions; methyl improves lipophilicity.	N/A
4-methyl-N-{2,2,2-trichloro-1-[({4-[(E)-phenyldiazenyl]phenyl}carbamothioyl)amino]ethyl}benzamide	Trichloroethyl-phenyldiazenylphenyl	4-Methyl	Trichloro and diazenyl groups may reduce solubility; potential photoresponse.
2-chloro-5-fluoro-N-[dibenzyl carbamothioyl] benzamide	Dibenzyl	2-Chloro-5-fluoro	Halogenation increases electronegativity; dibenzyl adds steric bulk.
N-[2-(4-bromophenyl)-2H-1,2,3-benzotriazol-5-yl]-4-methoxybenzamide	4-Bromophenyl-2H-benzotriazol-5-yl	4-Methoxy	Bromine increases molecular weight; methoxy enhances solubility.
Nilotinib hydrochloride monohydrate (4-methyl-N-[3-(4-methylimidazol-1-yl)-5-trifluoromethyl-phenyl]benzamide)	Imidazole-trifluoromethyl-pyridinylpyrimidine	4-Methyl	Complex heterocycles enable kinase inhibition; trifluoromethyl boosts stability.

Physicochemical Properties

• Solubility : Methoxy-substituted benzamides () likely have higher aqueous solubility than methyl analogues .
• Crystallinity : emphasizes the importance of crystalline forms for drug development; the target compound’s benzotriazole may facilitate stable polymorphs .

Biological Activity

4-methyl-N-[(2-phenyl-2H-benzotriazol-5-yl)carbamothioyl]benzamide is a compound that belongs to the class of benzotriazoles, which are known for their diverse biological activities. This article aims to provide a comprehensive review of the biological activity of this compound, including its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of 4-methyl-N-[(2-phenyl-2H-benzotriazol-5-yl)carbamothioyl]benzamide is $C_{17}H_{16}N_4OS$, with a molecular weight of approximately 324.4 g/mol. The compound features a benzamide structure linked to a benzotriazole moiety, which is significant for its biological activity.

Property	Value
Molecular Formula	C17H16N4OS
Molecular Weight	324.4 g/mol
Solubility	Soluble in DMSO
Melting Point	Not available

Antioxidant Properties

Benzotriazoles, including this compound, have been studied for their antioxidant properties. They can scavenge free radicals and inhibit lipid peroxidation, which is critical in preventing oxidative stress-related diseases. Studies have shown that compounds with similar structures exhibit significant antioxidant activity, suggesting that 4-methyl-N-[(2-phenyl-2H-benzotriazol-5-yl)carbamothioyl]benzamide may also possess these properties.

Antimicrobial Activity

Research indicates that benzotriazole derivatives exhibit antimicrobial activity against various pathogens. For instance, studies have demonstrated that certain benzotriazoles can inhibit the growth of bacteria and fungi. The mechanism often involves disruption of microbial cell membranes or interference with metabolic pathways.

Case Study: A study published in the Journal of Antimicrobial Chemotherapy reported that benzotriazole derivatives showed promising activity against Staphylococcus aureus and Escherichia coli. While specific data on the compound is limited, its structural similarity suggests potential efficacy.

Anti-inflammatory Effects

The anti-inflammatory properties of benzotriazoles have garnered attention in recent research. Compounds in this class can inhibit pro-inflammatory cytokines and enzymes such as COX and LOX. This activity can be beneficial in treating inflammatory diseases.

Research Findings: A study conducted by Smith et al. (2023) illustrated that benzotriazole derivatives reduced inflammation markers in animal models of arthritis. While direct studies on our compound are lacking, it is reasonable to hypothesize similar effects based on its chemical structure.

The biological activities of 4-methyl-N-[(2-phenyl-2H-benzotriazol-5-yl)carbamothioyl]benzamide can be attributed to several mechanisms:

• Radical Scavenging: The presence of the benzotriazole group allows for effective scavenging of free radicals.
• Enzyme Inhibition: Similar compounds have been shown to inhibit key enzymes involved in inflammation and microbial metabolism.
• Membrane Disruption: The lipophilic nature of the compound may facilitate its incorporation into microbial membranes, leading to disruption and cell death.